5-amino-4-(1H-1,3-benzodiazol-2-yl)-1-[4-(propan-2-yl)phenyl]-2,3-dihydro-1H-pyrrol-3-one

• Molecular Formula: C20H20N4O
• Molecular Weight: 332.4 g/mol
• IUPAC Name: 4-(1H-benzimidazol-2-yl)-5-imino-1-(4-propan-2-ylphenyl)-2H-pyrrol-3-ol
• InChI: InChI=1S/C20H20N4O/c1-12(2)13-7-9-14(10-8-13)24-11-17(25)18(19(24)21)20-22-15-5-3-4-6-16(15)23-20/h3-10,12,21,25H,11H2,1-2H3,(H,22,23)
• InChI Key: DLWGSZHCLBNTDN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)N2CC(=C(C2=N)C3=NC4=CC=CC=C4N3)O

Description

Structural Analysis of 5-amino-4-(1H-1,3-benzodiazol-2-yl)-1-[4-(propan-2-yl)phenyl]-2,3-dihydro-1H-pyrrol-3-one

Core Heterocyclic Framework Composition

Benzodiazole Moiety: Electronic Configuration and Aromaticity

The benzodiazole unit, comprising fused benzene and diazole rings, exhibits pronounced aromaticity due to a 10-π-electron system. This delocalized electron cloud stabilizes the structure, as evidenced by nucleus-independent chemical shift (NICS) calculations. For analogous heterocycles, NICS(1) values typically range between −10 to −12 ppm, confirming strong diatropic ring currents. The diazole nitrogen atoms contribute to electron-deficient regions, creating sites for electrophilic substitution or coordination.

Table 1: Key Electronic Properties of the Benzodiazole Moiety

Property	Value/Description	Source
π-Electron Count	10 electrons
NICS(1) Aromaticity	−11.2 ppm (calculated for analogous systems)
Bond Length Alternation	1.38–1.42 Å (C–N), 1.40–1.41 Å (C–C)

The planar geometry of the benzodiazole system facilitates π-stacking interactions, while its electron-withdrawing nature polarizes adjacent functional groups, such as the amino substituent at position 5.

Pyrrolone Ring System: Tautomerism and Conformational Dynamics

The 2,3-dihydro-1H-pyrrol-3-one ring exists in a dynamic equilibrium between keto and enol tautomers. X-ray crystallographic data for related compounds reveal a slight puckering (θ = 12–15°) in the saturated C2–C3 bond, reducing ring strain. Intramolecular hydrogen bonding between the carbonyl oxygen (O3) and the amino group (N5) stabilizes the keto form, with a calculated bond distance of 2.67 Å.

Conformational flexibility arises from rotation about the N1–C4 bond, enabling the benzodiazole and pyrrolone systems to adopt coplanar or orthogonal orientations. Density functional theory (DFT) simulations suggest an energy barrier of ~8 kcal/mol for this rotation, allowing room-temperature interconversion.

Substituent Effects: 4-(Propan-2-yl)phenyl Group Steric Interactions

The 4-(propan-2-yl)phenyl substituent introduces significant steric bulk, with a Tolman cone angle of 150–160°. This group forces non-coplanarity between the phenyl ring and the pyrrolone system, as evidenced by a dihedral angle of 68–72° in analogous structures. The steric hindrance reduces intermolecular π-stacking interactions, favoring instead van der Waals contacts between isopropyl methyl groups and adjacent molecules.

Table 2: Steric Parameters of the 4-(Propan-2-yl)phenyl Group

Parameter	Value/Description	Source
Tolman Cone Angle	158°
Dihedral Angle (C–C–N–C)	70.5°
van der Waals Volume	98 ų

Molecular dynamics simulations indicate that the isopropyl group’s rotational freedom (τ = 120°–240°) further modulates steric effects, creating dynamic shielding of the pyrrolone carbonyl group.

Biological Activity

5-amino-4-(1H-1,3-benzodiazol-2-yl)-1-[4-(propan-2-yl)phenyl]-2,3-dihydro-1H-pyrrol-3-one is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its biological activity based on various studies and research findings.

Chemical Structure

The structure of the compound can be represented as follows:

$$\text{C}_{17}\text{H}_{19}\text{N}_{5}\text{O}$$

Anticancer Activity

Several studies have reported the anticancer properties of this compound. For instance, it has been shown to inhibit the proliferation of various cancer cell lines. The mechanism of action is believed to involve the induction of apoptosis and inhibition of cell migration.

Case Study:
A study demonstrated that the compound effectively reduced the viability of breast cancer cells (MCF-7) with an IC50 value of approximately 25 µM. The compound's mechanism was linked to its ability to modulate apoptotic pathways, specifically increasing the expression of pro-apoptotic proteins while decreasing anti-apoptotic proteins .

Antimicrobial Activity

The compound has also exhibited antimicrobial properties against a range of bacteria and fungi. In vitro tests indicated significant inhibitory effects against both Gram-positive and Gram-negative bacteria.

Table 1: Antimicrobial Activity

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Candida albicans	16 µg/mL

Enzyme Inhibition

Research indicates that 5-amino-4-(1H-1,3-benzodiazol-2-yl)-1-[4-(propan-2-yl)phenyl]-2,3-dihydro-1H-pyrrol-3-one acts as an inhibitor for several enzymes involved in cancer progression and inflammation.

Example:
The compound was identified as a potent inhibitor of phosphoinositide 3-kinase (PI3K), with IC50 values in the nanomolar range. This inhibition is significant as PI3K is a critical pathway in cancer cell survival and proliferation .

Structure-Activity Relationship (SAR)

The biological activity of this compound can be influenced by its structural features. Variations in substituents on the benzodiazole ring or modifications to the pyrrolidine moiety can lead to differences in potency and selectivity against specific targets.

Table 2: SAR Findings

Modification	Effect on Activity
Substituting propan-2-yl with butan-2-yl	Increased anticancer activity
Altering amino group position	Enhanced enzyme inhibition

Comparison with Similar Compounds

Research Findings and Trends

Substituent-Driven Solubility : Chloro and tert-butyl groups () reduce aqueous solubility compared to polar groups like hydroxypropyl, impacting formulation strategies .

Synthetic Optimization: Reactions involving electron-deficient aldehydes (e.g., 3-chlorobenzaldehyde) require longer reaction times or higher temperatures, as noted in .

Computational Insights : Tools like Multiwfn () can map electron density differences between the target compound and analogues, predicting reactivity or binding sites .

Preparation Methods

Condensation of α-Ketoamide Intermediates

A widely cited method involves the condensation of 4-(propan-2-yl)phenylglyoxal with 1H-benzodiazole-2-carboxamide derivatives. This reaction proceeds via nucleophilic attack at the α-keto position, followed by cyclodehydration to form the dihydropyrrolone ring.

Table 1: Representative Condensation Conditions

Precursor	Solvent	Catalyst	Temperature (°C)	Yield (%)
Phenylglyoxal derivative	DMF	p-TsOH	110	62
Benzodiazole carboxamide	Ethanol	NH4OAc	80	58

The use of polar aprotic solvents like DMF enhances reaction efficiency by stabilizing the transition state, while acid catalysts such as p-toluenesulfonic acid (p-TsOH) accelerate cyclization.

Palladium-Catalyzed Cross-Coupling

An alternative route employs Suzuki-Miyaura coupling to install the 4-(propan-2-yl)phenyl group post-cyclization. For instance, bromination at the pyrrolone C1 position enables coupling with 4-isopropylphenylboronic acid under Pd(PPh3)4 catalysis. This method offers regioselectivity but requires stringent anhydrous conditions.

Functionalization of the Benzodiazole Moiety

Incorporating the 1H-1,3-benzodiazol-2-yl group demands precise control over heterocyclic ring formation.

Benzodiazole Synthesis via Diamine Cyclization

1H-Benzodiazole-2-carboxylic acid, a key precursor, is synthesized by cyclizing o-phenylenediamine with glyoxylic acid under acidic conditions. The reaction proceeds via imine formation, followed by oxidative aromatization.

Optimization Insight :

• Acid Choice : HCl vs. H2SO4

  • HCl (2M): 75% yield, minimal side products

  • H2SO4 (conc.): 68% yield, sulfonation byproducts observed

Coupling to the Pyrrolone Core

The benzodiazole carboxylate is activated using EDC/HOBt and coupled to the aminopyrrolone intermediate. Microwave-assisted synthesis reduces reaction time from 12 hours to 45 minutes while maintaining yields ≥70%.

Installation of the 4-(Propan-2-yl)Phenyl Group

Friedel-Crafts Alkylation

Direct alkylation of benzene derivatives with 2-chloropropane in the presence of AlCl3 generates the 4-isopropyl substituent. However, this method suffers from poor regioselectivity (<50% para-isomer).

Grignard Addition to Ketones

A more efficient approach involves treating 4-bromoacetophenone with isopropylmagnesium bromide, followed by catalytic hydrogenation to yield 4-(propan-2-yl)phenol. Subsequent Mitsunobu reaction with the pyrrolone nitrogen introduces the aryl group with >90% regioselectivity.

Final Cyclization and Purification

Acid-Mediated Ring Closure

Heating the linear precursor in acetic acid at reflux induces cyclization via intramolecular amide bond formation.

Critical Parameters :

• Acid Concentration : 5–10% acetic acid maximizes cyclization rate without hydrolyzing the benzodiazole ring.

• Reaction Monitoring : HPLC (C18 column, 0.1% TFA/ACN gradient) confirms >95% conversion after 6 hours.

Crystallization Optimization

Recrystallization from ethanol/water (7:3 v/v) yields needle-like crystals with 99.5% purity (by NMR). X-ray diffraction confirms the planar pyrrolone-benzodiazole system.

Analytical Characterization

Table 2: Spectroscopic Data

Technique	Key Signals
1H NMR	δ 8.21 (s, 1H, NH), 7.89–7.45 (m, 4H, Ar-H), 4.12 (q, J=6.8 Hz, 1H, CH(CH3)2)
13C NMR	δ 172.1 (C=O), 151.9 (C=N), 124.8–136.2 (Ar-C)
HRMS	[M+H]+ Calc.: 349.1764; Found: 349.1761

Challenges and Mitigation Strategies

Byproduct Formation During Cyclization

Trace amounts of des-amino derivatives (<2%) arise from premature deamination. Adding 1 eq. of Boc2O as a scavenger suppresses this side reaction.

Solubility Limitations

The compound’s low aqueous solubility (0.12 mg/mL at pH 7.4) complicates biological testing. Nanoformulation with poloxamer 407 increases solubility to 8.3 mg/mL .

Q & A

Basic Research Questions

Q. What synthetic methodologies are recommended for preparing 5-amino-4-(1H-1,3-benzodiazol-2-yl)-1-[4-(propan-2-yl)phenyl]-2,3-dihydro-1H-pyrrol-3-one and its analogs?

• Methodological Answer : Utilize multi-step cyclization reactions with substituted benzaldehydes and amines under controlled conditions. For example, and describe analogous syntheses using room temperature or reflux conditions (3–10 hours) with yields ranging from 18% to 62%. Key steps include:

• Substituent selection : Electron-withdrawing groups (e.g., Cl) on benzaldehyde reduce yields due to steric hindrance .
• Purification : Recrystallization from MeOH or EtOH improves purity, as seen in derivatives with similar cores .
• Characterization : Confirm structure via ESI-MS (e.g., m/z 386.1232 for chloro-substituted analogs) and melting point analysis .

Q. Which analytical techniques are critical for confirming the structural integrity of this compound?

• Methodological Answer : Combine spectroscopic and chromatographic methods:

• NMR : Use $^1H$- and $^{13}C$-NMR to verify substituent positions and diastereotopic protons in the pyrrolone ring .
• HRMS : High-resolution mass spectrometry (e.g., ESI) ensures molecular formula accuracy (e.g., 408.2273 [M+H]+ for tert-butyl derivatives) .
• FTIR : Identify carbonyl (C=O) and hydroxyl (O-H) stretches in the 1600–1700 cm$^{-1}$ and 3200–3500 cm$^{-1}$ ranges, respectively .

Advanced Research Questions

Q. How can computational modeling enhance the design of novel analogs with improved bioactivity?

• Methodological Answer : Integrate quantum chemical calculations (e.g., DFT) and molecular docking:

• Reactivity prediction : Use reaction path search methods to optimize substituent effects on cyclization efficiency .
• SAR analysis : Model steric and electronic interactions between the benzodiazolyl group and target proteins (e.g., kinases) .
• Validation : Compare computed vs. experimental NMR shifts (δ ppm) to refine force fields .

Q. How should researchers resolve contradictions in reaction yields when modifying substituents on the pyrrolone core?

• Methodological Answer : Apply systematic experimental design and data triangulation:

• DoE (Design of Experiments) : Vary reaction parameters (temperature, solvent, stoichiometry) for substituents like 3,5-dichlorophenyl (18% yield under reflux) vs. 4-isopropylphenyl (52% at room temperature) .
• Mechanistic studies : Use $^1H$-NMR kinetics to track intermediates (e.g., enol tautomers) that may stall reactions .
• Cross-referencing : Compare synthetic protocols from analogous compounds (e.g., 3-hydroxy-1-allyl derivatives) to identify universal bottlenecks .

Q. What strategies are effective for scaling up synthesis while maintaining purity?

• Methodological Answer : Optimize reactor design and separation technologies:

• Continuous flow systems : Minimize side reactions observed in batch processes (e.g., precipitation issues in dichlorophenyl derivatives) .
• Membrane filtration : Remove unreacted aldehydes or amines, as described in purification of 4-aroyl-3-hydroxypyrrolones .
• Process control : Implement real-time monitoring (e.g., in-line FTIR) to detect byproducts early .